Cas no 933723-27-4 (4-(aminomethyl)-1-methyl-pyrrolidin-2-one)

• Product Name: 4-(aminomethyl)-1-methyl-pyrrolidin-2-one
• CAS No: 933723-27-4
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD09802301
• CID: 1086180
• PubChem ID: 45791032
• Update Time: 2024-10-26

4-(aminomethyl)-1-methyl-pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-1-methylpyrrolidin-2-one
• 4-(Aminomethyl)-1-methyl-2-pyrrolidinone
• 4-(aminomethyl)-1-methylpyrrolidin-2-one(SALTDATA: FREE)
• (4S)-4-(Aminomethyl)-1-methylpyrrolidin-2-one
• (4R)-4-(aminomethyl)-1-methylpyrrolidin-2-one
• PB25187
• 4-(aminomethyl)-1-methylpyrrolidin-2-one(SALTDATA
• 4-(Aminomethyl)-1-methylpyrrolidin-2-one, AldrichCPR
• 4-(Aminomethyl)-1-methyl-2-pyrrolidinone (ACI)
• 4-Aminomethyl-1-methylpyrrolidin-2-one
• 4-(aminomethyl)-1-methyl-pyrrolidin-2-one
• DTXSID70672379
• P10769
• MFCD09802301
• 933723-27-4
• SY097444
• SY299157
• AKOS013153134
• CS-0051186
• DA-18404
• EN300-158383
• AS-50631
• SCHEMBL15850804
• 2165968-43-2
• F2147-0844
• MFCD31744017

• MDL： MFCD09802301
• Inchi： 1S/C6H12N2O/c1-8-4-5(3-7)2-6(8)9/h5H,2-4,7H2,1H3
• InChI Key： RYPUQUNUTILSAZ-UHFFFAOYSA-N
• SMILES： O=C1CC(CN)CN1C

Computed Properties

• Exact Mass: 128.094963011g/mol
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• XLogP3: -1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines